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Compound of Interest

Compound Name: (rac)-AG-205

Cat. No.: B1665634 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

(rac)-AG-205 is a small molecule that has been investigated for its role in cellular processes,

including lipid metabolism. Initially characterized as an inhibitor of Progesterone Receptor

Membrane Component 1 (PGRMC1), recent studies have indicated that its effects on lipid

metabolism, specifically on cholesterol and steroid biosynthesis, are independent of PGRMC1.

This document provides detailed application notes and protocols for the use of (rac)-AG-205 in

studying its impact on lipid metabolic pathways.

Application Notes
(rac)-AG-205's Effect on Cholesterol and Steroidogenesis Pathways:

Research in human endometrial cell lines has demonstrated that AG-205 significantly

upregulates the expression of genes encoding key enzymes in the cholesterol biosynthetic

pathway and in steroidogenesis.[1][2] This effect was observed to be independent of PGRMC1

and its related membrane-associated progesterone receptor (MAPR) proteins.[1][2] This

suggests that (rac)-AG-205 acts through a yet-to-be-elucidated mechanism to modulate the

expression of these genes.

The primary application of (rac)-AG-205 in lipid metabolism research is, therefore, as a tool to

investigate the regulation of cholesterol and steroid synthesis. It can be used to probe signaling
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pathways that control the expression of steroidogenic and cholesterol biosynthesis genes.

Data Presentation: Summary of (rac)-AG-205 Effects on Gene Expression

The following table summarizes the observed effects of AG-205 on the expression of genes

involved in cholesterol biosynthesis and steroidogenesis based on transcriptomic analysis in

human endometrial cell lines.[1][2]

Pathway Gene Category
Effect of AG-205

Treatment

PGRMC1/MAPR

Independence

Cholesterol

Biosynthesis

Enzymes in the

cholesterol synthesis

pathway

Upregulation of gene

expression
Yes

Steroidogenesis
Steroidogenic

enzymes

Upregulation of gene

expression
Yes

Mandatory Visualizations:

Diagram 1: Proposed Signaling Pathway of (rac)-AG-205
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Upregulation of Gene Expression
Induces
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4. Reverse Transcription (cDNA synthesis)

5. Quantitative PCR (qPCR)
(Target genes: e.g., HMGCR, CYP11A1)

6. Data Analysis
(Relative Gene Expression)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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